Cas no 1785379-24-9 (1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1785379-24-9
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5565087
• PubChem ID: 105457638
• Update Time: 2025-08-05

1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1594660
• 1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde
• 1785379-24-9

• Inchi： 1S/C11H15N3O/c15-7-10-11(8-5-6-8)14(13-12-10)9-3-1-2-4-9/h7-9H,1-6H2
• InChI Key： NYBZGKPALHOYQO-UHFFFAOYSA-N
• SMILES： O=CC1=C(C2CC2)N(C2CCCC2)N=N1

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde

1-Cyclopentyl-5-Cyclopropyl-1H-1,2,3-Triazole-4-Carbaldehyde: A Comprehensive Overview

The compound with CAS No 1785379-24-9, commonly referred to as 1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a triazole ring with cyclopentyl and cyclopropyl substituents, along with an aldehyde group. The combination of these functional groups and structural motifs makes it a versatile compound with potential applications in drug design and material science.

The triazole ring is a heterocyclic aromatic compound that is widely used in pharmaceuticals due to its stability and ability to form hydrogen bonds. In this compound, the triazole ring is further substituted with a cyclopentyl group at the 1-position and a cyclopropyl group at the 5-position. These substituents contribute to the molecule's stereochemistry and electronic properties, making it a valuable tool for exploring structure-property relationships in medicinal chemistry.

Recent studies have highlighted the potential of 1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde as a lead compound in the development of new drugs targeting various diseases. For instance, researchers have investigated its ability to inhibit enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The aldehyde group at the 4-position plays a crucial role in these interactions, as it can form reversible bonds with amino groups of proteins, making it a promising candidate for drug delivery systems.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The combination of the triazole ring with hydrophobic substituents like cyclopentane and cyclopropane makes it an interesting candidate for designing self-healing materials and stimuli-responsive polymers. Recent research has demonstrated that this compound can be incorporated into polymer networks to enhance their mechanical properties and responsiveness to external stimuli such as temperature and pH changes.

The synthesis of 1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde involves a multi-step process that typically starts with the preparation of the triazole core. One common approach is the click chemistry reaction between an azide and an alkyne in the presence of copper catalysts. This method allows for high yields and excellent control over the substitution pattern of the triazole ring. Subsequent functionalization steps are then used to introduce the cyclopentyl and cyclopropyl groups, as well as the aldehyde moiety.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 260 g/mol, and it has a melting point of around 150°C. The presence of the aldehyde group makes it moderately soluble in polar solvents such as water and methanol, while its hydrophobic substituents confer some degree of lipophilicity to the molecule. These properties make it suitable for use in both aqueous and organic reaction conditions.

One area where 1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde has shown particular promise is in the field of bioconjugation chemistry. The aldehyde group can be used to form stable amine-aldehyde adducts with proteins and peptides, enabling the creation of bioconjugates with enhanced stability and functionality. This has led to its use in developing novel diagnostic tools and therapeutic agents.

Furthermore, recent advancements in computational chemistry have allowed researchers to gain deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the triazole ring exhibits significant electron-withdrawing effects due to its nitrogen atoms, which influence the reactivity of both the aldehyde group and the hydrophobic substituents.

In conclusion, CAS No 1785379-24-9, or 1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde, is a versatile compound with a wide range of potential applications in medicine and materials science. Its unique structure combines stability with functional diversity, making it an attractive target for further research and development.